Cas no 2227668-64-4 ((1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol
• CAS No: 2227668-64-4
• MF: C₆H₇Br₂NO₂
• MW: 284.933280229568
• CID: 6266778
• PubChem ID: 165671162
• Update Time: 2025-05-20

(1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol
• EN300-1921498
• 2227668-64-4

• Inchi： 1S/C6H7Br2NO2/c7-3-1-5(4(10)2-9)11-6(3)8/h1,4,10H,2,9H2/t4-/m1/s1
• InChI Key： JZBDFJWHLDLGCC-SCSAIBSYSA-N
• SMILES： BrC1=C(OC(=C1)[C@@H](CN)O)Br

Computed Properties

• Exact Mass: 284.88230g/mol
• Monoisotopic Mass: 282.88435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on (1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol

(1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol: A Comprehensive Overview

The compound (1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol with CAS No. 2227668-64-4 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for both academic research and potential therapeutic applications.

The molecular structure of (1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol consists of a chiral center at the ethanol moiety, with an amino group attached to the second carbon and a dibromofuran substituent at the first carbon. The dibromofuran ring introduces significant electronic and steric effects, which influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic substituents in modulating pharmacokinetic properties and enhancing bioavailability.

One of the most notable aspects of this compound is its stereochemistry, particularly the (1R) configuration. Stereoisomerism plays a critical role in determining the biological activity of many compounds, and this molecule is no exception. Research has shown that the (1R) enantiomer exhibits distinct pharmacological properties compared to its (1S) counterpart, underscoring the importance of chirality in drug design.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing (1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1-ol. Traditionally, this compound was synthesized via multi-step processes involving nucleophilic substitutions and stereoselective reductions. However, modern approaches leverage enzymatic catalysis and asymmetric synthesis to achieve higher yields and better stereocontrol.

The biological activity of (1R)-2-amino-1-(4,5-dibromofuran-2-yl)ethan-1ol has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its therapeutic potential, (1R)-2-amino... has also been explored for its role in agrochemical applications. Its ability to inhibit key enzymes involved in plant pathogenesis has led to investigations into its use as a fungicide or herbicide.

From an environmental perspective, understanding the fate and transport of (1R)-... is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation pathways under various environmental conditions, providing insights into its persistence and potential risks to aquatic ecosystems.

In conclusion, (1R)-... represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and promising biological activity continue to drive research aimed at unlocking its full potential in medicine and beyond.